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Introduction
Ro 09-1679 is a potent, naturally derived peptide inhibitor of serine proteases, initially identified

as a novel thrombin inhibitor.[1] Produced by the fungus Mortierella alpina, this compound has

demonstrated significant inhibitory activity against key enzymes in the coagulation cascade,

most notably Factor Xa (FXa). This technical guide provides an in-depth analysis of the

inhibitory action of Ro 09-1679 on Factor Xa, compiling available quantitative data, outlining

typical experimental protocols for its study, and visualizing the relevant biological pathways and

experimental workflows.

Quantitative Inhibitory Activity of Ro 09-1679
The inhibitory potency of Ro 09-1679 has been quantified against Factor Xa and other serine

proteases. The available data, primarily in the form of half-maximal inhibitory concentrations

(IC50), are summarized in the table below.
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Enzyme IC50 (µM) Source

Factor Xa 3.3 [2]

Thrombin 33.6 [2]

Trypsin 0.04 [2]

Papain 0.0346 [2]

Table 1: Inhibitory Potency (IC50) of Ro 09-1679 against various proteases.

Mechanism of Action: Inhibition of Factor Xa in the
Coagulation Cascade
Factor Xa is a critical enzyme in the coagulation cascade, where the intrinsic and extrinsic

pathways converge. It is responsible for the conversion of prothrombin (Factor II) to thrombin

(Factor IIa), which in turn catalyzes the formation of fibrin from fibrinogen, leading to clot

formation. By inhibiting Factor Xa, Ro 09-1679 effectively disrupts this cascade, thereby

exerting its anticoagulant effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15575496?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/1577670/
https://journals.asm.org/doi/10.1128/aem.02051-20
https://www.benchchem.com/product/b15575496#ro-09-1679-inhibition-of-factor-xa
https://www.benchchem.com/product/b15575496#ro-09-1679-inhibition-of-factor-xa
https://www.benchchem.com/product/b15575496#ro-09-1679-inhibition-of-factor-xa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15575496?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

